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Introduction
Disodium azelate, the disodium salt of azelaic acid, is a functional ingredient in cosmetic and

dermatological formulations. While primarily recognized in cosmetic formulations as a viscosity

controlling agent, its therapeutic potential is inferred from the well-documented activities of its

parent compound, azelaic acid.[1][2][3] Azelaic acid is a naturally occurring dicarboxylic acid

produced by the yeast Malassezia furfur, which is present on normal skin.[1] Disodium azelate
is synthesized for commercial use and appears as a white to pale yellow powder soluble in

water.[1] This solubility offers formulation advantages over azelaic acid, which has limited water

solubility.

This document provides a comprehensive overview of the application of disodium azelate in

cosmetic science, with a focus on the mechanisms of action and experimental protocols largely

derived from research on azelaic acid due to the limited specific data on its disodium salt. The

information presented is intended to guide researchers in the development and evaluation of

cosmetic formulations containing disodium azelate.
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The cosmetic and dermatological benefits of disodium azelate are attributed to the bioactivity

of the azelate ion upon dissociation. The proposed mechanisms of action, based on studies of

azelaic acid, are multifaceted and target key pathways in common skin concerns.

Regulation of Keratinization
Disodium azelate is believed to help prevent the buildup of dead skin cells and clogged pores.

[1] Azelaic acid has been shown to normalize the keratinization process by reducing the

thickness of the stratum corneum and decreasing the number of keratohyalin granules.[4][5]

This anti-keratinizing effect is beneficial in the management of comedonal acne.[6]

Antimicrobial Activity
Azelaic acid exhibits bacteriostatic activity against both aerobic and anaerobic bacteria,

including Propionibacterium acnes (P. acnes) and Staphylococcus epidermidis, which are

implicated in acne vulgaris.[4][6] The antimicrobial action is thought to stem from the inhibition

of microbial cellular protein synthesis.[4]

Anti-inflammatory Effects
The anti-inflammatory properties of azelaic acid are crucial for its efficacy in treating

inflammatory skin conditions like acne and rosacea.[1] It is believed to reduce inflammation by

scavenging free radicals.[7]

Skin Lightening and Hyperpigmentation Control
Disodium azelate is suggested to help clear pigment spots and promote a brighter

complexion.[1] This is linked to the ability of azelaic acid to inhibit tyrosinase, the key enzyme in

melanin synthesis.[8] This action is particularly effective on hyperactive melanocytes, leading to

a reduction in hyperpigmentation.[6][9]

Sebum Control
Disodium azelate is indicated to control the secretion of sebum, which is a contributing factor

to oily skin and acne.[1]

A diagram illustrating the proposed mechanisms of action of the azelate ion is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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